Cas no 1067193-37-6 (5-fluoro-1H-Pyrrolo[2,3-c]pyridine-3-carboxylic acid)

• Product Name: 5-fluoro-1H-Pyrrolo[2,3-c]pyridine-3-carboxylic acid
• CAS No: 1067193-37-6
• MF: C₈H₅FN₂O₂
• MW: 180.13590502739
• CID: 1097878
• PubChem ID: 67546885
• Update Time: 2025-06-08

5-fluoro-1H-Pyrrolo[2,3-c]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-1H-Pyrrolo[2,3-c]pyridine-3-carboxylic acid
• SCHEMBL2818088
• 5-fluoro-1H-pyrrolo[2,3-c]pyridine-3-carboxylicacid
• 1067193-37-6

• Inchi： 1S/C8H5FN2O2/c9-7-1-4-5(8(12)13)2-10-6(4)3-11-7/h1-3,10H,(H,12,13)
• InChI Key： CAAFPJNFWUVWEJ-UHFFFAOYSA-N
• SMILES： FC1=CC2C(C(=O)O)=CNC=2C=N1

Computed Properties

• Exact Mass: 180.03350557g/mol
• Monoisotopic Mass: 180.03350557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66Ų

Additional information on 5-fluoro-1H-Pyrrolo[2,3-c]pyridine-3-carboxylic acid

5-Fluoro-1H-Pyrrolo[2,3-c]pyridine-3-carboxylic Acid (CAS No. 1067193-37-6): A Comprehensive Overview

5-Fluoro-1H-Pyrrolo[2,3-c]pyridine-3-carboxylic acid (CAS No. 1067193-37-6) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolopyridines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The introduction of a fluorine atom at the 5-position of the pyrrole ring enhances the compound's stability and bioavailability, making it an attractive candidate for drug development.

The structure of 5-fluoro-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid consists of a pyrrole ring fused to a pyridine ring, with a carboxylic acid group attached at the 3-position of the pyridine ring. The fluorine atom at the 5-position of the pyrrole ring plays a crucial role in modulating the compound's physicochemical properties and biological activity. This unique structure has been the subject of extensive research due to its potential applications in various therapeutic areas.

Recent studies have highlighted the antiproliferative activity of 5-fluoro-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid against various cancer cell lines. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent cytotoxic effects on human breast cancer cells (MCF-7) and human colon cancer cells (HCT-116). The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT and MAPK/ERK pathways.

In addition to its anticancer properties, 5-fluoro-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid has shown promise in neurodegenerative diseases. Research conducted at the University of California, San Francisco, found that this compound can effectively inhibit the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease. The study suggested that the compound's ability to stabilize microtubules and reduce oxidative stress may contribute to its neuroprotective effects.

The pharmacokinetic properties of 5-fluoro-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid have also been extensively studied. Preclinical data indicate that this compound has favorable oral bioavailability and a long half-life, making it suitable for chronic administration. Moreover, it exhibits low toxicity and good tissue distribution, which are essential characteristics for a drug candidate.

From a synthetic perspective, 5-fluoro-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid can be prepared through various routes. One common method involves the cyclization of an appropriately substituted acrylamide or acrylonitrile with a fluorinated amine or alcohol. The choice of starting materials and reaction conditions can significantly influence the yield and purity of the final product. Recent advancements in catalytic methods have further optimized the synthesis process, making it more efficient and environmentally friendly.

The biological activity of 5-fluoro-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid is not limited to its direct effects on cells and tissues. It also serves as a valuable scaffold for the development of more complex molecules with enhanced therapeutic potential. For example, researchers at Harvard University have used this compound as a building block to synthesize novel inhibitors of protein-protein interactions (PPIs) involved in cancer progression. These derivatives have shown improved potency and selectivity compared to their parent compound.

In conclusion, 5-fluoro-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid (CAS No. 1067193-37-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new aspects of its biological activity and potential uses in treating various diseases.